Cas no 946237-09-8 (2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 946237-09-8
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 6201319
• PubChem ID: 16883992
• Update Time: 2025-11-03

2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate
• isobutyl (4-(2-(ethylamino)-2-oxoethyl)thiazol-2-yl)carbamate
• F5011-0269
• 2-methylpropyl N-{4-[(ethylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
• 2-methylpropyl N-[4-[2-(ethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• 946237-09-8
• AKOS024488620

• Inchi： 1S/C12H19N3O3S/c1-4-13-10(16)5-9-7-19-11(14-9)15-12(17)18-6-8(2)3/h7-8H,4-6H2,1-3H3,(H,13,16)(H,14,15,17)
• InChI Key： RDIWQXQYDOMURO-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC)=O)N=C1NC(=O)OCC(C)C

Computed Properties

• Exact Mass: 285.11471265g/mol
• Monoisotopic Mass: 285.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Additional information on 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate

Comprehensive Overview of 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 946237-09-8)

The compound 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 946237-09-8) is a specialized chemical entity with significant potential in various scientific and industrial applications. This comprehensive overview delves into its chemical properties, synthesis, applications, and market relevance, while also addressing frequently searched questions and trending topics in the field.

Chemical Structure and Properties: The molecular structure of 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate features a thiazole ring, a carbamate group, and an ethylcarbamoyl side chain. This unique arrangement imparts specific physicochemical properties, such as moderate solubility in organic solvents and stability under standard conditions. Researchers often highlight its molecular weight and logP value as critical parameters for its behavior in biological and chemical systems.

Synthesis and Production: The synthesis of 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate typically involves multi-step organic reactions, including condensation and carbamation processes. Recent advancements in green chemistry have spurred interest in optimizing its production to reduce environmental impact. This aligns with the growing demand for sustainable synthesis methods, a hot topic in the chemical industry.

Applications in Research and Industry: This compound has garnered attention in pharmaceutical research, particularly in the development of novel bioactive molecules. Its thiazole moiety is known for its role in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties. Additionally, its potential use in agrochemicals and material science is under exploration, making it a versatile candidate for interdisciplinary studies.

Market Trends and Demand: The global market for specialized chemicals like 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate is expanding, driven by increasing R&D investments in drug discovery and advanced materials. Analysts note a rising interest in custom synthesis and high-purity compounds, reflecting the compound's niche but growing relevance.

Safety and Handling: While not classified as hazardous, proper handling protocols are recommended to ensure safety during laboratory use. Researchers are advised to consult Material Safety Data Sheets (MSDS) for detailed guidelines, a common query among professionals working with such compounds.

Future Prospects: With ongoing studies into its mechanistic pathways and potential applications, 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate is poised to play a pivotal role in emerging scientific fields. Its integration into AI-driven drug design and computational chemistry tools further underscores its future significance.

In summary, 2-methylpropyl N-{4-(ethylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 946237-09-8) represents a compelling subject of study for chemists, researchers, and industry professionals. Its multifaceted applications and alignment with current scientific trends make it a compound worth watching in the coming years.